Cas no 91733-56-1 (Phenol, phenoxy-,pentachloro deriv. (9CI))

• Product Name: Phenol, phenoxy-,pentachloro deriv. (9CI)
• CAS No: 91733-56-1
• MF: C₁₂H₅Cl₅O₂
• MW: 358.431898832321
• CID: 814876
• PubChem ID: 156913
• Update Time: 2025-04-19

Phenol, phenoxy-,pentachloro deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, phenoxy-,pentachloro deriv. (9CI)
• DTXSID80919545
• 91733-56-1
• Phenol, 2-(pentachlorophenoxy)-
• 2-(2,3,4,5,6-pentachlorophenoxy)phenol
• AKOS001588330
• 78576-68-8
• 2-(Pentachlorophenoxy)phenol
• BRN 4708335

• Inchi： 1S/C12H5Cl5O2/c13-7-8(14)10(16)12(11(17)9(7)15)19-6-4-2-1-3-5(6)18/h1-4,18H
• InChI Key： QMVZPHXBSXJWRB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1OC1C=CC=CC=1O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.870268g/mol
• Monoisotopic Mass: 355.873218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 29.5Ų